17-Mchao
Overview
Description
17-Mchao, also known as this compound, is a useful research compound. Its molecular formula is C21H35ClO and its molecular weight is 339 g/mol. The purity is usually 95%.
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Properties
CAS No. |
76571-91-0 |
|---|---|
Molecular Formula |
C21H35ClO |
Molecular Weight |
339 g/mol |
IUPAC Name |
(2R,4aS,4bS,6aS,7S,8R,10aS,10bR,12aR)-7-chloro-4a,6a,8-trimethyl-1,2,3,4,4b,5,6,7,8,9,10,10a,10b,11,12,12a-hexadecahydrochrysen-2-ol |
InChI |
InChI=1S/C21H35ClO/c1-13-4-7-17-16-6-5-14-12-15(23)8-10-20(14,2)18(16)9-11-21(17,3)19(13)22/h13-19,23H,4-12H2,1-3H3/t13-,14-,15-,16+,17+,18+,19+,20+,21+/m1/s1 |
InChI Key |
UMWMKSFDTADRMB-YAWPOEEYSA-N |
SMILES |
CC1CCC2C3CCC4CC(CCC4(C3CCC2(C1Cl)C)C)O |
Isomeric SMILES |
C[C@@H]1CC[C@H]2[C@@H]3CC[C@@H]4C[C@@H](CC[C@@]4([C@H]3CC[C@@]2([C@H]1Cl)C)C)O |
Canonical SMILES |
CC1CCC2C3CCC4CC(CCC4(C3CCC2(C1Cl)C)C)O |
Synonyms |
17 alpha-methyl-17a beta-chloro-D-homo-5 beta-androstan-3 alpha-ol 17-MCHAO 17-methyl-17a-chloro-D-homoandrostan-3-ol |
Origin of Product |
United States |
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